Cas no 2034590-97-9 (N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide
• CAS No: 2034590-97-9
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 6147920
• PubChem ID: 92111464
• Update Time: 2025-06-23

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide
• AKOS026692342
• N-[2-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]thiophene-2-carboxamide
• F6510-0956
• N-[2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]thiophene-2-carboxamide
• 2034590-97-9
• N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)thiophene-2-carboxamide

• Inchi： 1S/C14H15N3O3S2/c1-16-11-5-2-3-6-12(11)17(22(16,19)20)9-8-15-14(18)13-7-4-10-21-13/h2-7,10H,8-9H2,1H3,(H,15,18)
• InChI Key： FJUNGTNDJXSMOY-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC=CC=2N1CCNC(C1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide

Comprehensive Analysis of N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide (CAS No. 2034590-97-9)

The compound N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide (CAS No. 2034590-97-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly exploring the molecular docking and bioactivity of such compounds. This article delves into the chemical characteristics, synthesis pathways, and emerging applications of this molecule, addressing common queries like "What is the role of benzothiadiazole derivatives in drug development?" and "How does thiophene-carboxamide enhance bioavailability?".

Structurally, N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide combines a benzothiadiazole core with a thiophene-carboxamide moiety, offering a versatile scaffold for medicinal chemistry. The presence of the sulfone group (dioxo) and the ethyl linker contributes to its stability and binding affinity, making it a candidate for targeting enzyme inhibitors and receptor modulators. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, the preparation of CAS No. 2034590-97-9 involves multi-step organic reactions, including amide coupling and cyclization techniques. Innovations in green chemistry have also influenced its production, with researchers optimizing solvent-free and catalytic methods to reduce environmental impact. This aligns with the broader industry trend toward sustainable synthesis, a topic frequently searched in academic databases and patent filings.

The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are critical for its drug-likeness. Computational tools like QSAR modeling and molecular dynamics simulations are often employed to predict its behavior in biological systems. Such analyses are pivotal for answering questions like "How do benzothiadiazole derivatives interact with cellular targets?"—a frequent query in pharmacology forums.

In material science, N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylthiophene-2-carboxamide exhibits promise in organic electronics due to its conjugated system and electron-withdrawing groups. Its potential use in OLEDs and photovoltaic devices is under investigation, resonating with the global push for renewable energy technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

To conclude, CAS No. 2034590-97-9 represents a compelling case study in modern chemistry, bridging gaps between therapeutic innovation and functional materials. As research progresses, its role in addressing global health challenges and technological advancements will likely expand, making it a compound of enduring interest to both academia and industry.